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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the chemical reactions of osmium metal with the
halogens—fluorine, chlorine, bromine, and iodine. The document provides a detailed overview
of the various osmium halides formed, their synthesis protocols, and their physicochemical
properties. Particular attention is given to the reaction conditions that dictate the final oxidation
state of the osmium product.

Reaction with Fluorine

The reaction of osmium metal with fluorine gas is highly dependent on the reaction conditions,
leading to a variety of osmium fluorides with different oxidation states.

Reaction Pathways:

The direct fluorination of osmium metal can yield osmium(VII), osmium(VI), or osmium(lV)
fluoride, depending on the temperature and pressure applied.
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Figure 1: Reaction pathways for the direct fluorination of osmium metal.

Experimental Protocols:

¢ Synthesis of Osmium(VI) Fluoride (OsF6): Osmium hexafluoride can be synthesized by the
direct reaction of osmium metal with an excess of fluorine gas at 300 °C. The product is a
yellow crystalline solid.

¢ Synthesis of Osmium(lV) Fluoride (OsF4): Passing fluorine gas over heated osmium metal at
280 °C yields osmium tetrafluoride. It is important to note that this reaction may also produce
other osmium fluorides as contaminants.

Quantitative Data:
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Molar Mass  Melting Boiling
Compound Formula ) ] Appearance
(g/mol) Point (°C) Point (°C)
) Yellow
Osmium(VI) )
) OsF6 304.22 334 47.5 crystalline
Fluoride ]
solid
) Yellow
Osmium(IV) )
] OsF4 266.22 230 - hygroscopic
Fluoride
crystals

Reaction with Chlorine
The direct chlorination of osmium metal typically yields osmium(I1V) chloride, although
osmium(lll) chloride can also be formed under specific conditions.

Reaction Pathways:

Heating osmium metal in the presence of chlorine gas is the primary route to osmium
tetrachloride. Osmium trichloride can be obtained either through a direct reaction at higher

temperatures or by the decomposition of the tetrachloride.

High Temperature

Osmium Metal (Os)

igh Temperature

Osmium(1V) Chloride (OsCl4) Osmium(lll) Chloride (OsCI3)

Chlorine (CI2)

Click to download full resolution via product page

Figure 2: Reaction pathways for the direct chlorination of osmium metal.

Experimental Protocols:
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e Synthesis of Osmium(IV) Chloride (OsCl4): The high-temperature polymorph of osmium
tetrachloride is prepared by the direct chlorination of osmium metal.[1] This method was first
reported in 1909.

o Synthesis of Osmium(lll) Chloride (OsCI3): Osmium trichloride can be synthesized by the
reaction of chlorine gas with osmium metal.[1] Alternatively, it can be produced by heating
osmium(1V) chloride, which results in the loss of chlorine.[1]

Quantitative Data:

Molar Mass ( Melting Point

Compound Formula Appearance
g/mol) (°C)

) Red-black
Osmium(IV) ]

) OsCl4 332.04 Decomposes orthorhombic
Chloride

crystals

Osmium(lIl) ~560 Black-brown

_ OsCI3 296.58
Chloride (decomposes) crystals

Reaction with Bromine

The reaction of osmium metal with bromine requires elevated temperatures and pressure to
form osmium(1V) bromide.

Reaction Pathway:

The direct bromination of osmium metal under pressure leads to the formation of osmium
tetrabromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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